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Cat. No.: B126086

Audience: Researchers, scientists, and drug development professionals.

Introduction

Organocatalysis has emerged as a powerful tool in modern synthetic chemistry, offering a
green and efficient alternative to traditional metal-based catalysts. Among the diverse array of
organocatalysts, chiral diols have garnered significant attention for their ability to induce high
levels of enantioselectivity in a wide range of chemical transformations.[1][2][3][4] C2-symmetric
chiral diols, such as BINOL, TADDOL, and VANOL/VAPOL, create a well-defined chiral
environment that effectively controls the stereochemical outcome of reactions.[5] This
document provides detailed application notes and protocols for key enantioselective reactions
catalyzed by these privileged chiral diols.

Core Concepts and Principles

Chiral diols can act as Brgnsted acid catalysts, activating substrates through hydrogen bonding
interactions, or they can coordinate with Lewis acids to form chiral Lewis acid complexes.[1][6]
The Cz-symmetry of many of these diols simplifies the stereochemical analysis and often leads
to the formation of a single predominant stereocisomer. The steric and electronic properties of
the diol backbone can be fine-tuned through structural modifications, allowing for optimization
of reactivity and selectivity for specific transformations.[5]
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General Experimental Workflow

A typical experimental workflow for organocatalysis with chiral diols is outlined below. The
procedure emphasizes the importance of anhydrous conditions and an inert atmosphere to
ensure the stability and activity of the catalysts and reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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